Cas no 1342110-17-1 (2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide)

2-Cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide is a specialized organic compound featuring a cyclopropyl group, a methyl-substituted pyrazole moiety, and a methylamino-propanamide backbone. Its unique structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecules. The cyclopropyl ring may confer conformational rigidity, while the pyrazole group could enhance binding affinity in target interactions. The presence of both methylamino and amide functionalities offers versatility for further derivatization. This compound may be of interest in drug discovery for its balanced lipophilicity and hydrogen-bonding capacity, which could optimize pharmacokinetic properties. Further research is warranted to explore its specific applications.

2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide structure

1342110-17-1 structure

Product Name:2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide

CAS No:1342110-17-1

MF:C₁₁H₁₈N₄O

MW:222.286821842194

CID:5950908

PubChem ID:64454176

Update Time:2025-06-21

2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-1-propanamide, α-cyclopropyl-5-methyl-α-(methylamino)-
- 2-Cyclopropyl-3-(5-methyl-1h-pyrazol-1-yl)-2-(methylamino)propanamide
- CS-0292664
- EN300-1140260
- 1342110-17-1
- AKOS013777841
- 2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide
- Inchi： 1S/C11H18N4O/c1-8-5-6-14-15(8)7-11(13-2,10(12)16)9-3-4-9/h5-6,9,13H,3-4,7H2,1-2H3,(H2,12,16)
- InChI Key： ZAZMXROOAYKTJS-UHFFFAOYSA-N
- SMILES： C(C1CC1)(NC)(C(=O)N)CN1N=CC=C1C

Computed Properties

Exact Mass: 222.14806121g/mol
Monoisotopic Mass: 222.14806121g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 72.9Å²

Experimental Properties

Density: 1.30±0.1 g/cm3(Predicted)
Boiling Point: 415.0±45.0 °C(Predicted)
pka: 15.86±0.50(Predicted)

2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide Pricemore >>

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Enamine	EN300-1140260-0.05g	2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide	1342110-17-1	95%	0.05g	$1247.0	2023-10-26
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